Cas no 1410331-51-9 (4-Isoxazolecarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-5-propyl-)

• Product Name: 4-Isoxazolecarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-5-propyl-
• CAS No: 1410331-51-9
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5948711
• PubChem ID: 64158276
• Update Time: 2024-01-14

4-Isoxazolecarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(1-methyl-1H-pyrazol-4-yl)-5-propyl-
• 3-(1-Methyl-1h-pyrazol-4-yl)-5-propylisoxazole-4-carboxylic acid
• 3-(1-methyl-1H-pyrazol-4-yl)-5-propyl-1,2-oxazole-4-carboxylic acid
• CS-0288851
• 1410331-51-9
• EN300-717121
• AKOS013477077

• Inchi： 1S/C11H13N3O3/c1-3-4-8-9(11(15)16)10(13-17-8)7-5-12-14(2)6-7/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key： KNDKQXUSOARAHC-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C(O)=O)C(C2=CN(C)N=C2)=N1

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 407.7±45.0 °C(Predicted)
• pka: 2.84±0.50(Predicted)